Cas no 959238-04-1 (4-Chloro-2,7-bis(trifluoromethyl)quinazoline)
959238-04-1 structure
Product Name:4-Chloro-2,7-bis(trifluoromethyl)quinazoline
CAS No:959238-04-1
MF:C10H3ClF6N2
MW:300.587641954422
CID:1082641
PubChem ID:34176275
Update Time:2025-04-20
4-Chloro-2,7-bis(trifluoromethyl)quinazoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2,7-bis(trifluoromethyl)quinazoline
- DTXSID701258362
- 959238-04-1
- DS-016811
-
- Inchi: 1S/C10H3ClF6N2/c11-7-5-2-1-4(9(12,13)14)3-6(5)18-8(19-7)10(15,16)17/h1-3H
- InChI Key: QZMMXNPFCLSURE-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC(C(F)(F)F)=CC2=NC(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 299.9888948g/mol
- Monoisotopic Mass: 299.9888948g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 25.8Ų
4-Chloro-2,7-bis(trifluoromethyl)quinazoline Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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